Cas no 2171379-17-0 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid
• CAS No: 2171379-17-0
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6406094
• PubChem ID: 165586242
• Update Time: 2025-10-23

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methoxybutanoic acid
• 2171379-17-0
• EN300-1524808

• Inchi： 1S/C24H28N2O6/c1-3-20(22(27)25-13-12-21(31-2)23(28)29)26-24(30)32-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-21H,3,12-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)/t20-,21?/m1/s1
• InChI Key： NXFAHVYGVFHZPO-VQCQRNETSA-N
• SMILES： O(C(N[C@@H](C(NCCC(C(=O)O)OC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic Acid: A Comprehensive Overview

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid is a complex organic compound with the CAS number No. 2171379-17-0. This compound is a derivative of amino acids, specifically designed for applications in organic synthesis and peptide chemistry. The molecule incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is widely used as a protecting group for amino acids in solid-phase synthesis. The Fmoc group plays a crucial role in controlling the reactivity of the amine functional group during synthesis, ensuring precise control over the reaction pathway.

The structure of this compound includes a butanamide moiety attached to the Fmoc group, which is further connected to a 2-methoxybutanoic acid fragment. This combination of functional groups makes the compound highly versatile in various chemical reactions. The Fmoc group is particularly notable for its stability under basic conditions and its ability to undergo selective removal under acidic conditions, making it ideal for use in peptide synthesis where controlled deprotection is essential.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role in the synthesis of bioactive peptides and its application in drug delivery systems. The Fmoc group's compatibility with biological systems has been extensively studied, with findings suggesting that it can be metabolized efficiently without causing significant toxicity. This makes it a promising candidate for use in biocompatible materials and drug delivery vehicles.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential in materials science. The incorporation of the Fmoc group into polymers has been shown to enhance their mechanical properties while maintaining biocompatibility. This dual functionality opens up new avenues for its application in fields such as tissue engineering and regenerative medicine.

The synthesis of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid involves a multi-step process that begins with the preparation of the Fmoc derivative. The reaction sequence typically includes nucleophilic substitution, amide bond formation, and selective protection/deprotection steps. The stereochemistry at the chiral center (R configuration) is critical for determining the compound's biological activity and must be carefully controlled during synthesis.

One of the most recent advancements in this field involves the use of this compound as a building block for constructing complex biomolecules. Researchers have successfully utilized it in the synthesis of cyclic peptides, which exhibit potent bioactivity against various disease targets. The ability to precisely control the stereochemistry and functional groups during synthesis has significantly enhanced the potential for developing novel therapeutics.

The Fmoc group's stability under mild conditions has also facilitated its use in click chemistry reactions, enabling rapid assembly of complex molecules. This has led to increased interest in using this compound as a key intermediate in drug discovery programs targeting diseases such as cancer, inflammation, and infectious diseases.

In conclusion, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methoxybutanoic acid represents a versatile building block with significant potential in organic synthesis, peptide chemistry, and drug development. Its unique combination of functional groups and stereochemical properties makes it an invaluable tool for researchers seeking to design and synthesize novel bioactive molecules.